N-(2,5-dichlorophenyl)ethanediamide

• IUPAC Name: N'-(2,5-dichlorophenyl)oxamide
• InChI: InChI=1S/C8H6Cl2N2O2/c9-4-1-2-5(10)6(3-4)12-8(14)7(11)13/h1-3H,(H2,11,13)(H,12,14)
• InChI Key: HIGGXYQTRJJUPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)NC(=O)C(=O)N)Cl
• Molecular Formula: C8H6Cl2N2O2
• Molecular Weight: 233.05 g/mol

Description

N-(2,5-dichlorophenyl)ethanediamide, commonly known as DCE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCE is a white crystalline solid that is soluble in water and other organic solvents. It is widely used as a fungicide and insecticide in agriculture and horticulture. However, recent studies have shown that DCE has several other potential applications, including its use in scientific research.

Mechanism of Action

The mechanism of action of DCE is not fully understood. However, studies have shown that it inhibits the activity of several enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. DCE has also been shown to modulate the activity of several neurotransmitters, including dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects
DCE has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. DCE has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

DCE has several advantages as a research tool. It is readily available, easy to synthesize, and relatively inexpensive. DCE has also been shown to have low toxicity, making it safe for use in laboratory experiments. However, DCE has some limitations, including its limited solubility in water and its potential to form complexes with metal ions, which can interfere with some experiments.

Future Directions

There are several future directions for research on DCE. One potential area of study is the development of DCE-based therapeutics for the treatment of cancer and neurodegenerative diseases. Another area of research is the investigation of the mechanisms of action of DCE and its potential interactions with other compounds. Further studies are also needed to determine the optimal dosage and administration of DCE for therapeutic use.
Conclusion
In conclusion, DCE is a chemical compound that has several potential applications in scientific research. It has been found to exhibit antitumor, anti-inflammatory, and antimicrobial properties and has potential as a therapeutic agent for the treatment of several diseases. Although further studies are needed to fully understand the mechanisms of action of DCE, its low toxicity and ease of synthesis make it a promising research tool.

Scientific Research Applications

DCE has been extensively studied for its potential applications in scientific research. It has been found to exhibit antitumor, anti-inflammatory, and antimicrobial properties. DCE has also been shown to have potential as a therapeutic agent for the treatment of several diseases, including cancer, Alzheimer's disease, and Parkinson's disease.